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Compound of Interest

[4-(Butylthio)phenyl]
Compound Name:
(phenyl)methanol

Cat. No.: B1510262

Get Quote

\ J

CAS: 63665-68-7 | EC: N/A (Research Intermediate)[1]

Executive Summary

This technical guide provides a comprehensive operational safety and handling framework for
4-(Butylthio)phenylmethanol.[1] As a bifunctional building block containing both a primary
benzyl alcohol and a thioether (sulfide) moiety, this molecule presents unique challenges in
synthesis and storage.[1] It is prone to dual-mode oxidation—sulfur oxidation (to
sulfoxides/sulfones) and alcohol oxidation (to aldehydes/acids)—requiring precise
environmental controls.[1]

This document moves beyond the standard Safety Data Sheet (SDS) compliance format to
offer a Risk Management Framework for researchers, focusing on containment, catalyst
compatibility, and metabolic toxicity prediction.[1]

Part 1: Chemical Identity & Physicochemical
Dynamics
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Structural & Physical Profile

The butylthio chain introduces significant lipophilicity compared to simple benzyl alcohols,
potentially increasing dermal absorption rates. The thioether linkage acts as a "soft" Lewis
base, making the compound a potent poison for heterogeneous metal catalysts (Pd, Pt, Rh).[1]

Property Value / Description Operational Implication

Chemical Name 4-(Butylthio)phenylmethanol Primary identifier for inventory.

Use for searching specific
CAS Number 63665-68-7 reaction databases
(Reaxys/SciFinder).[1]

Molecular Weight: 196.31

Formula C11H160S
g/mol .[1]
Likely to exist as a
. . . ) _supercooled liquid at ambient
Physical State Low-melting solid or viscous oil

temps; requires gentle heating

for transfer.[1]

) Low water solubility; aqueous
- Organic solvents (DCM, _
Solubility EtOAC, MeOH) waste streams may require
c, Me
extraction before disposal.[1]

Critical: Even if volatility is low,
Odor Characteristic Sulfide (Stench)  trace impurities (thiols) can

trigger odor complaints.[1]

Reactivity Matrix

The molecule possesses two distinct reactive centers that dictate storage and handling
protocols:

o Site A (Hydroxyl): Susceptible to oxidation to 4-(butylthio)benzaldehyde.[1]

» Site B (Sulfide): Susceptible to oxidation to sulfoxides (
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) and sulfones (

)-[1]

Storage Directive: Store under inert atmosphere (Argon/Nitrogen) at 2—-8°C. Avoid storage near

strong oxidizers (e.g., KMnOas, H2032) to prevent uncontrolled exothermic decomposition.[1]

Part 2: Hazard Identification & Toxicology (GHS)[1]
Predictive Hazard Classification (Read-Across)

Note: Specific toxicological data for this CAS is limited.[1] The following classification is derived

from Structure-Activity Relationships (SAR) using analogous thio-benzyl alcohols (e.g., 4-

(Methylthio)benzyl alcohol).

Signal Word:WARNING

Hazard Class Category Hazard Statement Mechanism
Metabolic conversion
. H302: Harmful if to benzoic acid
Acute Toxicity (Oral) Cat4 o )
swallowed.[1] derivatives; potential
CNS depression.[1]
Lipophilic tail
) o H315: Causes skin facilitates dermal
Skin Irritation Cat 2 L )
irritation.[1][2] penetration and local
irritation.[1]
H319: Causes serious  Direct interaction with
Eye Irritation Cat 2A eye irritation.[1][3][4] mucosal membranes.
[51[6] [1]
Inhalation of
) H335: May cause mists/vapors triggers
STOT - Single Exp. Cat3

respiratory irritation.[1]

upper respiratory tract

inflammation.[1]

Metabolic Activation Pathway
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Understanding the metabolism is vital for assessing chronic risks.[1] The liver attempts to
solubilize the molecule via oxidation, but the sulfur atom introduces a competing pathway.
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Figure 1: Metabolic divergence.[1] The formation of the reactive aldehyde intermediate (Red)
represents the primary toxicity vector before detoxification to the acid (Green).[1]

Part 3: Operational Handling & Synthesis Safety
Engineering Controls & Odor Containment

Thioethers often carry "stench” characteristics or degrade into volatile thiols.[1] Standard fume
hoods may be insufficient if exhaust re-entrainment occurs.[1]

The "Bleach Scrubber" Protocol:
 All rotary evaporator exhaust must pass through a bleach (sodium hypochlorite) trap.[1]

o Glassware must be soaked in a dilute bleach solution (10%) inside the hood before removal
for washing.[1] This oxidizes residual sulfides to odorless sulfoxides/sulfonates.[1]

Personal Protective Equipment (PPE) Selection

Standard nitrile gloves may offer insufficient protection against prolonged contact with lipophilic
sulfur compounds.[1]

e Primary Barrier: Nitrile (minimum thickness 0.11 mm) — Splash protection only.[1]
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» High-Risk Operations: Double-gloving (Nitrile over Laminate/PE) is recommended for
synthesis scale-up (>59) to prevent permeation.[1]

e Respiratory: If handling solids outside a hood (not recommended) or generating aerosols,
use a P95/P100 particulate respirator with an Organic Vapor (OV) cartridge.[1]

Catalyst Poisoning Alert

Researchers using this intermediate in cross-coupling reactions (Suzuki, Sonogashira) must be
aware that the thioether moiety strongly coordinates to Pd(0) and Pd(Il) species.[1]

o Mitigation: Use higher catalyst loading (2-5 mol%) or specific bidentate ligands (e.g., dppf,
Xantphos) that outcompete the sulfur coordination.[1]

Part 4: Emergency Response Protocols
Fire Fighting Measures

e Hazard: Combustion generates Sulfur Oxides (SOx) and Carbon Monoxide (CO).[1] SOx
forms sulfuric acid upon contact with moisture in the lungs.

e Media: Dry chemical, COz2, or alcohol-resistant foam. Do not use a solid water stream
(spreads the lipophilic material).[1]

e Special Gear: Full turnout gear with SCBA is mandatory due to toxic SOx fumes.[1]

Accidental Release (Spill) Workflow

A systematic approach ensures safety and environmental compliance.[1]
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Spill Detected

1. Evacuate & Ventilate
(Risk of SOx/Odor)

2. Don PPE

(Resp + Double Gloves)

3. Contain with Sand/Vermiculite
(Do NOT use water)

4. Apply 10% Bleach Solution
(Oxidize Odors)

5. Collect as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 2: Step-by-step response to a spill of 4-(Butylthio)phenylmethanol, prioritizing odor
control and exposure prevention.

Part 5: Regulatory & Transport Information

e Transport (IATA/DOT):
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o Generally not regulated as Dangerous Goods for transport unless specific acute toxicity
data places it in Class 6.1.[1]

o Best Practice: Ship as "Chemicals, n.o.s. (4-(Butylthio)phenylmethanol)" to avoid customs
delays.[1]

o TSCA (USA): Likely not listed on the active inventory (Research & Development Exemption

required).[1]

o REACH (EU): Not registered as a high-volume substance.[1] Treat as a novel intermediate.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 80593, 4-(Phenylthio)benzyl Alcohol. (Used for read-across of thio-benzyl alcohol
hazard profiles).[1] Retrieved from [Link]

e European Chemicals Agency (ECHA).C&L Inventory: Benzyl alcohol derivatives. (Guidance
on GHS classification for substituted benzyl alcohols). Retrieved from [Link][1]

o National Research Council (2011).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. (Source for "Bleach Scrubber” protocols for organosulfur
compounds). Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Risk Management: Technical Analysis of 4-
(Butylthio)phenylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1510262/docs#operational-risk-management-
technical-analysis-of-4-butylthio-phenylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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